Cas no 102585-82-0 (9-Azabicyclo[3.3.1]nonan-3-ol,3-(4-methylphenyl)-9-(phenylmethyl)-)
102585-82-0 structure
Product Name:9-Azabicyclo[3.3.1]nonan-3-ol,3-(4-methylphenyl)-9-(phenylmethyl)-
CAS No:102585-82-0
MF:C22H27NO
MW:321.455886125565
CID:163001
PubChem ID:59654
Update Time:2025-04-19
9-Azabicyclo[3.3.1]nonan-3-ol,3-(4-methylphenyl)-9-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9-Azabicyclo[3.3.1]nonan-3-ol,3-(4-methylphenyl)-9-(phenylmethyl)-
- 9-benzyl-3-(4-methylphenoxy)-9-azabicyclo[3.3.1]nonane
- 9-Benzyl-3-(p-tolyl)-9-azabicyclo(3.3.1)nonan-3-ol
- 102585-82-0
- DTXSID60907884
- 9-Benzyl-3-p-tolyl-3-granatanol
- 9-AZABICYCLO(3.3.1)NONAN-3-OL, 9-BENZYL-3-(p-TOLYL)-
-
- Inchi: 1S/C22H27NO/c1-17-10-12-21(13-11-17)24-22-14-19-8-5-9-20(15-22)23(19)16-18-6-3-2-4-7-18/h2-4,6-7,10-13,19-20,22H,5,8-9,14-16H2,1H3
- InChI Key: MNXQDSVXDDQGHM-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C)=CC=1)C1CC2CCCC(C1)N2CC1C=CC=CC=1
Computed Properties
- Exact Mass: 321.20941
- Monoisotopic Mass: 321.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.47
9-Azabicyclo[3.3.1]nonan-3-ol,3-(4-methylphenyl)-9-(phenylmethyl)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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